Cas no 1780010-07-2 (5-Amino-2-methanesulfonylbenzoic acid)

• Product Name: 5-Amino-2-methanesulfonylbenzoic acid
• CAS No: 1780010-07-2
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD34600432
• CID: 5618166
• PubChem ID: 84680933
• Update Time: 2025-10-20

5-Amino-2-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1780010-07-2
• EN300-29006323
• 5-amino-2-methanesulfonylbenzoic acid
• 5-Amino-2-methanesulfonylbenzoic acid

• MDL： MFCD34600432
• Inchi： 1S/C8H9NO4S/c1-14(12,13)7-3-2-5(9)4-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： ONURJRWDBVAXIZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 215.02522894g/mol
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 106Ų

Additional information on 5-Amino-2-methanesulfonylbenzoic acid

Recent Advances in the Study of 5-Amino-2-methanesulfonylbenzoic acid (CAS: 1780010-07-2): A Comprehensive Research Brief

5-Amino-2-methanesulfonylbenzoic acid (CAS: 1780010-07-2) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the context of anti-inflammatory and anticancer drug candidates. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 5-Amino-2-methanesulfonylbenzoic acid is its incorporation into the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the sulfonamide moiety plays a critical role in enzyme inhibition. These findings suggest that 5-Amino-2-methanesulfonylbenzoic acid could serve as a promising scaffold for developing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, recent research has also investigated the anticancer properties of 5-Amino-2-methanesulfonylbenzoic acid. A preprint article from BioRxiv (2024) reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). The study employed in vitro assays and transcriptomic analysis to identify the underlying mechanisms, which appear to involve the disruption of EGFR signaling pathways. These preliminary results underscore the need for further in vivo studies to validate the compound's efficacy and safety as a potential anticancer agent.

The synthesis and optimization of 5-Amino-2-methanesulfonylbenzoic acid derivatives have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The authors highlighted the importance of optimizing reaction conditions to minimize byproducts and improve purity, which is critical for pharmaceutical applications. Furthermore, computational studies have been employed to predict the physicochemical properties and drug-likeness of these derivatives, aiding in the rational design of more effective therapeutic candidates.

Despite these promising developments, challenges remain in the clinical translation of 5-Amino-2-methanesulfonylbenzoic acid-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the growing body of research on this compound underscores its versatility and potential as a valuable tool in medicinal chemistry. Future studies are expected to explore its applications in other therapeutic areas, such as infectious diseases and neurological disorders, further expanding its utility in drug discovery.

In conclusion, 5-Amino-2-methanesulfonylbenzoic acid (CAS: 1780010-07-2) represents a compound of significant interest in the chemical biology and pharmaceutical research communities. Its dual role as a synthetic intermediate and a bioactive molecule highlights its potential in the development of novel therapeutics. Continued research efforts are likely to uncover new applications and optimize its pharmacological profile, paving the way for its eventual clinical use.